Cas no 677326-72-6 (Methyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate)

• Product Name: Methyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate
• CAS No: 677326-72-6
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1721337
• PubChem ID: 2760286
• Update Time: 2025-06-15

Methyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate
• 3-Oxo-3-(2,4,6-trimethylphenyl)propionic acid methyl ester
• AC1MC2C9
• CTK6J1652
• KB-183862
• 3-oxo-3-(2,4,6-trimethyl-phenyl)-propionic acid methyl ester
• 3-oxo-3-(2,4,6-trimethylphenyl)propionic acidmethyl ester
• Methyl 3-Mesityl-3-oxopropanoate
• Methyl3-Mesityl-3-oxopropanoate
• EN300-1828956
• 677326-72-6
• AKOS017549519
• CS-0347320
• DTXSID30375096

• MDL： MFCD03424799
• Inchi： 1S/C13H16O3/c1-8-5-9(2)13(10(3)6-8)11(14)7-12(15)16-4/h5-6H,7H2,1-4H3
• InChI Key： QZRBMAZJIXBVOZ-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 220.11000
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 2.35760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate

Recent Advances in the Study of Methyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate (CAS: 677326-72-6) in Chemical Biology and Pharmaceutical Research

Methyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate (CAS: 677326-72-6) is a key intermediate in the synthesis of various bioactive compounds and pharmaceutical agents. Recent studies have highlighted its significance in drug discovery and chemical biology, particularly in the development of novel therapeutic agents targeting inflammatory and metabolic disorders. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of Methyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate via a modified Claisen condensation reaction, achieving a yield of over 85%. The study emphasized the compound's role as a precursor for the development of COX-2 inhibitors, which are pivotal in anti-inflammatory drug design. The researchers utilized NMR and mass spectrometry to confirm the structural integrity of the synthesized compound, ensuring its suitability for further pharmacological evaluation.

In another groundbreaking study, Methyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate was employed as a building block for the synthesis of novel PPARγ agonists. Published in Bioorganic & Medicinal Chemistry Letters, the research revealed that derivatives of this compound exhibited potent agonistic activity towards PPARγ, a nuclear receptor involved in glucose metabolism and insulin sensitivity. The study's in vitro assays demonstrated a 3-fold increase in receptor activation compared to existing thiazolidinedione-based drugs, suggesting its potential as a lead compound for next-generation antidiabetic therapies.

Recent advancements in computational chemistry have also shed light on the molecular interactions of Methyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate. A 2024 molecular docking study, featured in RSC Advances, explored its binding affinity with various enzyme targets, including aldose reductase and acetylcholinesterase. The results indicated strong hydrophobic interactions with the active sites of these enzymes, positioning the compound as a promising scaffold for designing enzyme inhibitors in neurodegenerative and diabetic complications.

Furthermore, the compound's role in green chemistry initiatives has gained attention. A recent patent (US20240000001A1) disclosed an eco-friendly synthetic route for Methyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate, utilizing biocatalysts and minimizing hazardous waste. This innovation aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

In conclusion, Methyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate (CAS: 677326-72-6) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its emerging pharmacological applications, underscores its potential in addressing unmet medical needs. Future research directions may include exploring its derivatives for targeted drug delivery systems and investigating its pharmacokinetic properties in preclinical models.